
5-Bromo-2-ethylpyrimidine molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-ethylpyrimidine

Cat. No.: B1292857 Get Quote

Technical Guide: 5-Bromo-2-ethylpyrimidine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the core physicochemical properties of 5-
Bromo-2-ethylpyrimidine, a heterocyclic compound relevant in synthetic chemistry.

Core Physicochemical Data
The fundamental molecular and physical properties of 5-Bromo-2-ethylpyrimidine are

summarized below. This data is essential for its application in experimental design, reaction

stoichiometry, and analytical characterization.

Property Value Citations

Molecular Formula C6H7BrN2 [1][2][3]

Molecular Weight 187.04 g/mol [1][2][3]

CAS Number 873331-73-8 [1][2][3]

Boiling Point 211.8 ± 13.0 °C at 760 mmHg [3]

Storage Conditions
Store at -20°C or room

temperature.
[1][2][3]
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Molecular Structure and Synthetic Role
5-Bromo-2-ethylpyrimidine is a substituted pyrimidine ring. The structure consists of a central

pyrimidine core, which is a diazine, with a bromine atom at the 5-position and an ethyl group at

the 2-position. This arrangement of functional groups makes it a versatile intermediate in

organic synthesis.

The diagram below illustrates the logical position of 5-Bromo-2-ethylpyrimidine as a building

block in synthetic pathways, leading to the development of more complex molecules for various

research applications.
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Caption: Synthetic utility of 5-Bromo-2-ethylpyrimidine.

Experimental Considerations
While specific experimental protocols are highly dependent on the target reaction, general

handling and storage are critical for maintaining the integrity of the compound.

Storage: Conflicting storage temperatures of -20°C and room temperature have been

reported.[1][2][3] It is recommended to consult the supplier's specific guidelines. For

maximum product recovery, it is advised to centrifuge the vial before opening.[1][2]
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Application: This compound is intended for research and development purposes only.[1][3] It

serves as an intermediate in the synthesis of other molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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